1-(3-Chloropyrazin-2-YL)pyrrolidin-2-one

• CAS No.: 720692-53-5
• Molecular Formula: C8H8ClN3O
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 1-(3-chloropyrazin-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C8H8ClN3O/c9-7-8(11-4-3-10-7)12-5-1-2-6(12)13/h3-4H,1-2,5H2
• InChI Key: RYWLMDCSPUTEGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=NC=CN=C2Cl

Description

1-(3-Chloropyrazin-2-YL)pyrrolidin-2-one is a useful research compound. Its molecular formula is C8H8ClN3O and its molecular weight is 197.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (60% in mineral oil, 67 mg, 1.62 mmol) was added to a solution of pyrrolidinone (0.12 ml, 1.54 mmol) in dry dimethylformamide (5 ml) under argon at 0° C. The mixture was allowed to warm to room temperature over 1.5 hours. A solution of 2,3-dichloropyrazine (D46, Step 2) (250 mg, 1.69 mmol) in dry dimethylformamide (2 ml) was added and the mixture stirred at room temperature under argon for 2 hours. The mixture was poured onto water (30 ml) and was extracted with ethyl acetate (×3). The ethyl acetate extracts were combined, washed with brine, dried under magnesium sulfate and evaporated in vacuo. The resulting residue was purified by column chromatography eluting with a mixture of ethyl acetate:pentane (1:1) to afford the title compound (0.10 g); MS (ES+) m/e 198 [M+H]+.